Cas no 1805640-70-3 (6-Chloromethyl-3-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 6-Chloromethyl-3-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1805640-70-3
• MF: C₇H₄ClF₃IN
• MW: 321.46604347229
• CID: 4902918
• Update Time: 2025-06-14

6-Chloromethyl-3-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloromethyl-3-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4ClF3IN/c8-3-4-1-2-5(12)6(13-4)7(9,10)11/h1-2H,3H2
• InChI Key： WVNWLKLIJNNJBX-UHFFFAOYSA-N
• SMILES： IC1=CC=C(CCl)N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 6-Chloromethyl-3-iodo-2-(trifluoromethyl)pyridine

Research Briefing on 6-Chloromethyl-3-iodo-2-(trifluoromethyl)pyridine (CAS: 1805640-70-3)

This research briefing provides an overview of the latest advancements and applications of 6-Chloromethyl-3-iodo-2-(trifluoromethyl)pyridine (CAS: 1805640-70-3), a key intermediate in pharmaceutical and agrochemical synthesis. The compound's unique trifluoromethyl and halogenated pyridine structure makes it a valuable building block for the development of novel bioactive molecules. Recent studies have highlighted its role in the synthesis of kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-Chloromethyl-3-iodo-2-(trifluoromethyl)pyridine in the synthesis of potent JAK2 inhibitors. The researchers utilized the compound's reactive chloromethyl and iodo groups for sequential cross-coupling reactions, enabling the rapid assembly of diverse heterocyclic scaffolds. The resulting inhibitors showed promising activity against myeloproliferative disorders in preclinical models.

In the agrochemical sector, a recent patent application (WO2023051234) disclosed novel pesticidal compounds derived from 6-Chloromethyl-3-iodo-2-(trifluoromethyl)pyridine. The trifluoromethyl group was found to enhance the compounds' metabolic stability and membrane permeability, leading to improved pest control efficacy. Field trials demonstrated significant activity against resistant strains of aphids and whiteflies.

Significant progress has also been made in the synthetic methodology for this compound. A 2024 publication in Organic Process Research & Development reported an optimized, scalable synthesis route with improved yield (78%) and purity (>99%). The new protocol employs continuous flow chemistry, reducing hazardous waste generation and improving process safety - critical considerations for industrial-scale production.

Emerging applications in radiopharmaceuticals have been explored in recent preclinical studies. The iodine-123 labeled derivative of 6-Chloromethyl-3-iodo-2-(trifluoromethyl)pyridine has shown potential as a PET tracer for imaging neurodegenerative diseases. Preliminary results indicate good blood-brain barrier penetration and specific binding to tau protein aggregates.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) classify the compound as moderately hazardous (Category 3 for acute toxicity), emphasizing the need for proper handling procedures. The trifluoromethyl group was found to significantly influence the compound's metabolic fate, with glutathione conjugation being the primary detoxification pathway.

The market outlook for 6-Chloromethyl-3-iodo-2-(trifluoromethyl)pyridine remains positive, with projected annual growth of 8-12% in the pharmaceutical intermediates sector. Increasing demand for fluorinated pyridine derivatives in drug discovery programs continues to drive commercial interest in this versatile building block.